N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide

• Molecular Formula: C15H12BrNO3
• Molecular Weight: 334.16 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide
• InChI: InChI=1S/C15H12BrNO3/c16-12-3-1-2-11(7-12)15(18)17-8-10-4-5-13-14(6-10)20-9-19-13/h1-7H,8-9H2,(H,17,18)
• InChI Key: RRACHLWECBIBGR-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC(=CC=C3)Br

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties and has been the subject of numerous studies in recent years.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide can have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a decrease in cancer cell growth and inflammation. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide has been shown to induce apoptosis in cancer cells, which can lead to their death.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be purified through column chromatography. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide has been shown to have potent anti-cancer properties, making it an ideal candidate for cancer research. However, there are also limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide. One area of research is in the development of new anti-cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide and its potential applications in the treatment of neurological disorders and as an anti-inflammatory agent. Finally, more research is needed to determine the safety and efficacy of this compound in clinical trials.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide can be synthesized through a multi-step process involving the reaction of 3-bromobenzoyl chloride with 1,3-benzodioxole in the presence of a base. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide has been studied for its potential applications in various scientific research areas. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-3-bromobenzamide has been shown to have potential applications in the treatment of neurological disorders and as an anti-inflammatory agent.